Cas no 1787882-38-5 (7-(2-chlorophenyl)-4-[3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carbonyl]-1,4-thiazepane)

• Product Name: 7-(2-chlorophenyl)-4-[3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carbonyl]-1,4-thiazepane
• CAS No: 1787882-38-5
• MF: C₂₃H₂₄ClN₃O₂S
• MW: 441.973563194275
• CID: 5366512
• Update Time: 2025-09-28

7-(2-chlorophenyl)-4-[3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carbonyl]-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• [7-(2-Chlorophenyl)tetrahydro-1,4-thiazepin-4(5H)-yl][3-(3-methoxyphenyl)-1-methyl-1H-pyrazol-5-yl]methanone
• 7-(2-chlorophenyl)-4-[3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carbonyl]-1,4-thiazepane

• Inchi： 1S/C23H24ClN3O2S/c1-26-21(15-20(25-26)16-6-5-7-17(14-16)29-2)23(28)27-11-10-22(30-13-12-27)18-8-3-4-9-19(18)24/h3-9,14-15,22H,10-13H2,1-2H3
• InChI Key： KICZSMJSNPYLTR-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CC=C2Cl)SCC1)(C1N(C)N=C(C2=CC=CC(OC)=C2)C=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 7-(2-chlorophenyl)-4-[3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carbonyl]-1,4-thiazepane

Professional Introduction to Compound with CAS No. 1787882-38-5 and Product Name: 7-(2-chlorophenyl)-4-[3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carbonyl]-1,4-thiazepane

The compound with the CAS number 1787882-38-5 and the product name 7-(2-chlorophenyl)-4-[3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carbonyl]-1,4-thiazepane represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The intricate arrangement of functional groups, including the 2-chlorophenyl, 3-methoxyphenyl, and 1-methyl-1H-pyrazole-5-carbonyl moieties, contributes to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in developing novel therapeutic agents that target complex biological pathways. The thiazepane core, a fused heterocycle consisting of sulfur, nitrogen, and carbon atoms, is particularly noteworthy for its versatility in drug design. The presence of the 7-(2-chlorophenyl) substituent enhances the lipophilicity of the molecule, which is often a critical factor in membrane permeability and oral bioavailability. Additionally, the 4-[3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carbonyl] moiety introduces a pyrazole ring, which is known for its role in modulating various enzymatic activities and receptor interactions.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of the thiazepane ring and the pyrazole carbonyl group creates a multifunctional entity that can interact with multiple targets simultaneously. This property is particularly valuable in the development of multitarget drugs, which are designed to address multiple aspects of a disease process simultaneously. Such an approach has shown promise in treating complex conditions like cancer, inflammation, and neurodegenerative disorders.

Recent studies have highlighted the importance of thiazepane derivatives in medicinal chemistry. These compounds have been investigated for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The structural features of this particular compound make it an attractive candidate for further exploration in these areas. For instance, the 3-methoxyphenyl group can influence electron distribution across the molecule, affecting its binding affinity to biological targets. This fine-tuning of electronic properties is crucial for optimizing drug efficacy and minimizing side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 1-methyl-1H-pyrazole-5-carbonyl group necessitates careful consideration of protecting group strategies to ensure regioselectivity and yield optimization. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. These synthetic approaches not only enhance the accessibility of the compound but also provide opportunities for structural modifications to improve its pharmacological profile.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising interactions with various biological targets. The 2-chlorophenyl moiety has been shown to modulate receptor binding affinity in several pharmacological assays. Similarly, the pyrazole carbonyl group can engage with enzymes involved in metabolic pathways relevant to disease progression. These interactions are further enhanced by the presence of the thiazepane core, which provides additional binding sites for biological recognition.

The potential therapeutic applications of this compound are vast. In oncology research, thiazepane derivatives have been explored as inhibitors of kinases and other enzymes involved in cancer cell proliferation and survival. The structural features of this molecule suggest that it could interfere with key signaling pathways implicated in tumor growth and metastasis. Additionally, its ability to cross cell membranes makes it a candidate for topical applications or systemic delivery systems.

In inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, thiazepane-based compounds have demonstrated anti-inflammatory effects by modulating cytokine production and immune cell function. The presence of both phenolic and carbonyl functional groups allows for interactions with inflammatory mediators and transcription factors. This dual functionality could make it an effective therapeutic agent against chronic inflammatory conditions.

The neurodegenerative field has also seen significant interest in thiazepane derivatives due to their potential role in modulating neurotransmitter systems affected by diseases like Alzheimer's and Parkinson's. The compound's ability to interact with receptors such as serotonin receptors could provide insights into novel treatment strategies for cognitive disorders.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding modes of this compound with potential targets. These studies utilize advanced docking algorithms to predict how the molecule interacts with enzymes and receptors at an atomic level. Such simulations not only validate experimental findings but also guide future modifications to enhance binding affinity and selectivity.

The synthesis and characterization of this compound have been supported by spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure, purity, and conformational preferences of the compound under different conditions. High-resolution NMR spectra have been particularly useful in confirming the connectivity between functional groups and verifying stereochemical integrity.

Future directions in research may include exploring derivative compounds generated by modifying specific functional groups within this framework. For example, replacing or altering one of the phenyl rings could reveal new biological activities or improve pharmacokinetic properties such as solubility or metabolic stability. Additionally， investigating prodrug formulations could enhance delivery efficiency while reducing toxicity concerns associated with high-dose administration.

In conclusion,7-(2-chlorophenyl)-4-[3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carbonyl]-1,4-thiazepane (CAS No.: 1787882-38-5) represents a promising candidate for further development as a therapeutic agent based on its unique structural features,biological activities,and synthetic accessibility,potential applications across multiple disease areas,and compatibility with modern drug discovery methodologies.